3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline

• Molecular Formula: C9H9BrF3N
• Molecular Weight: 268.07 g/mol
• IUPAC Name: 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline
• InChI: InChI=1S/C9H9BrF3N/c1-6-2-3-7(4-8(6)10)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key: PVVKQJSBYLZXIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC(F)(F)F)Br

Description

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline is a substituted aniline derivative with a bromine atom at the meta position (C3), a methyl group at the para position (C4), and a trifluoroethylamine substituent on the aromatic ring’s nitrogen. The trifluoroethyl group introduces strong electron-withdrawing effects due to the electronegative fluorine atoms, influencing the compound’s electronic properties, solubility, and reactivity. This structure is commonly utilized in pharmaceutical intermediates and ligand synthesis for metal complexes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline typically involves the bromination of 4-methyl-N-(2,2,2-trifluoroethyl)aniline. This reaction is carried out using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane or acetonitrile . The reaction conditions often require controlled temperatures and may involve the use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar bromination processes on a larger scale. The use of continuous flow reactors and automated systems can improve efficiency and safety in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The methyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The nitro group, if present, can be reduced to an amine.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH), potassium tert-butoxide (KOtBu), or lithium diisopropylamide (LDA) in solvents like tetrahydrofuran (THF) or dimethylformamide (DMF).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents like hydrogen gas (H2) with palladium on carbon (Pd/C) or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of various substituted anilines.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Scientific Research Applications

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline is used in various scientific research applications, including:

Chemistry: As a building block in the synthesis of more complex organic molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: In the development of pharmaceutical compounds with potential therapeutic effects.

Industry: As an intermediate in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The trifluoroethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The trifluoroethyl group in the target compound enhances electron withdrawal compared to dimethylamine (in 4-bromo-N,N-dimethyl-3-(trifluoromethyl)aniline), reducing aromatic ring reactivity in electrophilic substitutions .
• Halogen Influence : Bromine’s higher leaving-group ability (vs. chlorine in 4-chloro-N-(2,2,2-trifluoroethyl)aniline) makes the target compound more reactive in cross-coupling reactions .

Physicochemical Properties

Property	Target Compound	4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline	3-Bromo-5-(trifluoromethyl)aniline
Melting Point (°C)	Not reported	72–74 (literature)	45–47
Solubility (Polarity)	Low in water; high in DCM/THF	Moderate in chloroform	High in ethanol
LogP (Predicted)	3.2	2.8	2.5

Notes:

• The target compound’s higher logP (3.2) reflects increased hydrophobicity from the trifluoroethyl and methyl groups compared to dimethylamine analogues .
• Melting points correlate with molecular symmetry; the asymmetrical trifluoroethyl group in the target compound likely results in a lower melting point than symmetric dimethylamine derivatives .

Biological Activity

3-Bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline is an organic compound with significant interest in medicinal chemistry due to its unique structural features. The compound is characterized by the presence of a bromine atom at the meta position relative to the amino group on the benzene ring, a methyl group at the para position, and a trifluoroethyl substituent attached to the nitrogen atom of the aniline. This combination of functional groups enhances its lipophilicity and potential biological activity, making it a subject of ongoing research.

The molecular formula of 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline is C8H7BrF3N. The trifluoroethyl group increases the compound's lipophilicity, which can influence its bioavailability and interactions with biological targets.

Research indicates that 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline interacts with various biological targets. Its mechanism often involves binding to specific receptors or enzymes, which can be influenced by environmental factors such as pH and temperature. Understanding these interactions is crucial for optimizing its use in drug development.

Target Interactions

• Receptors and Enzymes : The compound has been investigated for its potential interactions with various biomolecules including receptors involved in signaling pathways.
• Environmental Influence : Factors like temperature and pH can significantly impact the efficacy and stability of the compound during biological interactions.

Biological Activity

Studies have shown that 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline exhibits potential biological activities such as:

• Anticancer Properties : Preliminary data suggest that this compound may inhibit cancer cell proliferation. Its structural similarity to other known anticancer agents positions it as a candidate for further investigation.
• Pharmaceutical Applications : As an intermediate in pharmaceutical synthesis, it has potential applications in developing therapeutic agents targeting specific diseases .

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds, providing insights into the potential applications of 3-bromo-4-methyl-N-(2,2,2-trifluoroethyl)aniline.

Study	Findings
	Investigated interactions with biomolecules; highlighted lipophilicity's role in bioavailability.
	Explored as an intermediate in pharmaceutical research; showed promise in drug development.
	Discussed similar compounds exhibiting anticancer activity; suggested further exploration for therapeutic uses.

Notable Research Examples

• Anticancer Activity : A study on structurally related compounds indicated that modifications could lead to enhanced antiproliferative effects against various cancer cell lines .
• Mechanistic Insights : Research into the pharmacodynamics of similar aniline derivatives revealed specific pathways through which these compounds exert their biological effects.